Photochromic dinuclear iridium(iii) complexes having phenoxyl-imidazolyl radical complex derivatives†

Chemical Communications Pub Date: 2023-06-20 DOI: 10.1039/D3CC02208K

Abstract

We demonstrate that the phenoxyl-imidazolyl radical complex (PIC), which is a rate-tunable fast photoswitch, can be used as a ligand that directly coordinates with iridium (III) ions. The iridium complexes show the characteristic photochromic reactions originating from the PIC moiety, whereas the behaviour of transient species is substantially different from that of the PIC.

Graphical abstract: Photochromic dinuclear iridium(iii) complexes having phenoxyl-imidazolyl radical complex derivatives
Photochromic dinuclear iridium(iii) complexes having phenoxyl-imidazolyl radical complex derivatives†
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